Cas no 1321617-34-8 ((E)-(3-nitrophenyl)methylideneaminothiourea)

• Product Name: (E)-(3-nitrophenyl)methylideneaminothiourea
• CAS No: 1321617-34-8
• MF: C₈H₈N₄O₂S
• MW: 224.239719390869
• CID: 6460687
• Update Time: 2025-11-02

(E)-(3-nitrophenyl)methylideneaminothiourea Chemical and Physical Properties

Names and Identifiers

• (E)-(3-nitrophenyl)methylideneaminothiourea
• (E)-2-(3-nitrobenzylidene)hydrazine-1-carbothioamide
• Hydrazinecarbothioamide, 2-[(3-nitrophenyl)methylene]-, (2E)-

• Inchi： 1S/C8H8N4O2S/c9-8(15)11-10-5-6-2-1-3-7(4-6)12(13)14/h1-5H,(H3,9,11,15)/b10-5+
• InChI Key： LLRJOBJZEOGDLA-BJMVGYQFSA-N
• SMILES： N(C(N)=S)/N=C/C1=CC=CC([N+]([O-])=O)=C1

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Melting Point: 218 °C(Solv: ethanol (64-17-5))
• Boiling Point: 397.7±44.0 °C(Predicted)
• pka: 11.21±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (E)-(3-nitrophenyl)methylideneaminothiourea

Comprehensive Analysis of (E)-(3-nitrophenyl)methylideneaminothiourea (CAS No. 1321617-34-8): Properties, Applications, and Research Insights

The compound (E)-(3-nitrophenyl)methylideneaminothiourea (CAS No. 1321617-34-8) is a specialized organic molecule with a unique structural framework, combining a nitrophenyl group with a thiourea derivative. This configuration endows it with distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and agrochemical development. Its molecular formula and structural features have been extensively studied to explore potential applications in drug discovery and biochemical assays.

Recent trends in scientific literature highlight the growing demand for nitrophenyl-based compounds due to their versatility in organic synthesis and catalysis. Researchers are particularly intrigued by the E-configuration of this compound, which influences its stereochemical stability and reactivity. The presence of the nitro group enhances its electron-withdrawing capacity, a feature often leveraged in photoactive materials and sensor technologies. These attributes align with current industry demands for sustainable chemistry and green synthesis methodologies.

In the context of pharmaceutical applications, (E)-(3-nitrophenyl)methylideneaminothiourea has been investigated for its potential as a bioactive scaffold. Its thiourea moiety is known to interact with biological targets, such as enzyme inhibitors or receptor modulators. This has spurred interest in its role in medicinal chemistry, particularly in the design of small-molecule therapeutics. Computational studies, including molecular docking and QSAR modeling, have further validated its relevance in drug design pipelines.

From a material science perspective, the compound's conjugated system and nitro-aromatic characteristics make it a candidate for optoelectronic materials. Its ability to absorb specific wavelengths has been explored for dye-sensitized solar cells (DSSCs) and nonlinear optical materials. These applications resonate with the global push toward renewable energy solutions and advanced photonic devices.

Quality control and analytical characterization of CAS No. 1321617-34-8 rely on techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure purity and consistency, critical for research-grade chemicals. Additionally, the compound's safety profile and handling guidelines are documented to comply with laboratory standards, addressing concerns raised in chemical safety forums.

As the scientific community continues to explore nitrophenyl derivatives, (E)-(3-nitrophenyl)methylideneaminothiourea stands out for its multifaceted utility. Whether in high-throughput screening or nanomaterial fabrication, its contributions underscore the importance of structural optimization in modern chemistry. Future research may focus on its scalable synthesis and environmental impact, aligning with the principles of circular economy.